Cas no 2138008-06-5 (5-ethyl-2-methylfuro2,3-dpyrimidin-4-amine)

• Product Name: 5-ethyl-2-methylfuro2,3-dpyrimidin-4-amine
• CAS No: 2138008-06-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5966548
• PubChem ID: 165477235
• Update Time: 2025-10-28

5-ethyl-2-methylfuro2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-methylfuro2,3-dpyrimidin-4-amine
• 2138008-06-5
• EN300-1165321
• 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C9H11N3O/c1-3-6-4-13-9-7(6)8(10)11-5(2)12-9/h4H,3H2,1-2H3,(H2,10,11,12)
• InChI Key： KGMPIGQCRGRCOI-UHFFFAOYSA-N
• SMILES： O1C=C(CC)C2=C(N)N=C(C)N=C12

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-ethyl-2-methylfuro2,3-dpyrimidin-4-amine

5-Ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine (CAS No. 2138008-06-5): A Comprehensive Overview

5-Ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine (CAS No. 2138008-06-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furopyrimidine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's molecular framework combines a furan ring fused with a pyrimidine core, offering diverse reactivity patterns for further chemical modifications.

The growing interest in 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine stems from its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring its structure-activity relationships to optimize pharmacological properties. Recent studies suggest that modifications to the ethyl and methyl substituents can significantly influence the compound's binding affinity to biological targets.

From a synthetic chemistry perspective, CAS 2138008-06-5 presents interesting challenges and opportunities. The compound's furo[2,3-d]pyrimidine scaffold can be accessed through various synthetic routes, including cyclocondensation reactions of appropriately functionalized precursors. The 4-amino group serves as a versatile handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the context of current research trends, 5-ethyl-2-methylfuropyrimidin-4-amine aligns with several hot topics in medicinal chemistry. The scientific community is particularly interested in its potential as a privileged structure for targeting protein-protein interactions, a challenging area in drug development. Additionally, its heterocyclic framework shows promise in addressing antibiotic resistance, a critical global health concern.

The physicochemical properties of 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine contribute to its research utility. With moderate lipophilicity and the presence of hydrogen bond donors/acceptors, this compound demonstrates favorable drug-like characteristics. These properties are crucial for its potential application in bioavailability optimization studies and formulation development.

Market analysts note increasing demand for furopyrimidine derivatives like CAS 2138008-06-5, driven by expanding pharmaceutical R&D budgets and the need for novel chemical entities. The compound's commercial availability from specialty chemical suppliers has facilitated its adoption in various research programs. Current pricing trends reflect its status as a high-value research chemical with specialized applications.

Quality control aspects of 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine production are critical for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity certificates, mass spectrometry confirmation, and NMR characterization. These quality assurances are essential for researchers requiring high-purity compounds for sensitive biological assays.

Environmental and safety considerations for 5-ethyl-2-methylfuropyrimidin-4-amine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment should be used when handling this compound. Storage recommendations typically suggest cool, dry conditions in tightly sealed containers to maintain stability.

The intellectual property landscape surrounding furo[2,3-d]pyrimidine derivatives continues to evolve, with several patents filed for related structures in recent years. While CAS 2138008-06-5 itself may not be patent-protected, its incorporation into novel compositions remains an active area of pharmaceutical innovation.

Future research directions for 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine likely include exploration of its structure-activity relationships in greater depth, particularly for emerging therapeutic targets. The compound's versatility as a chemical building block ensures its continued relevance in medicinal chemistry programs worldwide.

For researchers seeking furopyrimidine-based scaffolds, 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine represents an attractive starting point. Its balanced properties and synthetic accessibility make it particularly valuable for hit-to-lead optimization campaigns in drug discovery projects.

Analytical characterization techniques for CAS 2138008-06-5 typically include a combination of chromatographic and spectroscopic methods. Standard quality control protocols employ reverse-phase HPLC for purity assessment, complemented by UV-Vis spectroscopy and high-resolution mass spectrometry for structural confirmation.

The global supply chain for 5-ethyl-2-methylfuropyrimidin-4-amine has become more robust in recent years, with multiple specialty chemical manufacturers offering this compound. Procurement specialists should verify certificates of analysis and consider custom synthesis options for specific research requirements.

In conclusion, 5-ethyl-2-methylfuro[2,3-d]pyrimidin-4-amine (CAS No. 2138008-06-5) represents a valuable heterocyclic compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile chemistry continue to attract interest from medicinal chemists and material scientists alike.